Cas no 56966-52-0 (Benzenamine,5-chloro-2-(2,4-dichlorophenoxy)-)

Benzenamine,5-chloro-2-(2,4-dichlorophenoxy)- structure
56966-52-0 structure
Product Name:Benzenamine,5-chloro-2-(2,4-dichlorophenoxy)-
CAS No:56966-52-0
MF:C12H8Cl3NO
MW:288.557020187378
CID:368110
PubChem ID:92602
Update Time:2025-04-19

Benzenamine,5-chloro-2-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,5-chloro-2-(2,4-dichlorophenoxy)-
    • 2,4,4'-TRICHLORO-2'-AMINODIPHENYLETHER
    • 5-chloro-2-(2,4-dichlorophenoxy)aniline
    • 5-Chlor-2-(2,4-dichlor-phenoxy)-anilin
    • 5-Chloro-2-(2',4'-dichlorophenoxy)aniline
    • 5-chloro-2-(2,4-dichlorophenoxy)-benzenamine
    • NS00001457
    • 56966-52-0
    • EN300-74984
    • SCHEMBL3652668
    • CHEMBL2325385
    • 2,4,4'-Trichloro-2'-aminodiphenyl ether
    • AKOS009173009
    • Benzenamine, 5-chloro-2-(2,4-dichlorophenoxy)-
    • EC 260-480-4
    • SB82468
    • W-109241
    • Z330804486
    • DTXSID7069150
    • EINECS 260-480-4
    • G22301
    • SOOLDKUMSVNBIW-UHFFFAOYSA-N
    • DB-325292
    • Inchi: 1S/C12H8Cl3NO/c13-7-1-3-11(9(15)5-7)17-12-4-2-8(14)6-10(12)16/h1-6H,16H2
    • InChI Key: SOOLDKUMSVNBIW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1N)Cl)Cl

Computed Properties

  • Exact Mass: 286.96700
  • Monoisotopic Mass: 286.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • Density: 1.456
  • Boiling Point: 364.6°Cat760mmHg
  • Flash Point: 174.3°C
  • Refractive Index: 1.642
  • PSA: 35.25000
  • LogP: 5.60250

Benzenamine,5-chloro-2-(2,4-dichlorophenoxy)- Pricemore >>

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